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Compound of Interest

Compound Name: trans-1-Iodo-1-octene

CAS No.: 42599-17-7

Cat. No.: B3039170

Get Quote

CAS: 42599-17-7 | Formula: C₈H₁₅I | Role: Senior Application Scientist

Executive Summary & Chemical Context
trans-1-Iodo-1-octene is a specialized vinyl iodide intermediate primarily utilized in transition-

metal catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Heck). Unlike

generic alkyl halides, its value lies in the retention of stereochemistry (the trans or E-alkene

geometry) during palladium-catalyzed cycles, making it critical for the synthesis of

stereodefined pharmacophores.

However, the thermodynamic weakness of the C(sp²)–I bond introduces specific instability

vectors—primarily photolytic and thermal homolysis—that require rigorous handling protocols

distinct from standard organic liquids.
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Property Value / Description Operational Implication

Molecular Weight 238.11 g/mol
High density relative to parent

alkene.[1]

Physical State
Liquid (Colorless to light

yellow)

Yellowing indicates free iodine

(

) formation via decomposition.

Boiling Point
~90–95 °C @ 1–2 mmHg

(Est.)

High boiling point at atm

pressure; typically purified via

vacuum distillation.

Refractive Index 1.502

Used as a purity check;

significant deviation suggests

deiodination.

Lipophilicity High (LogP ~5.1)

Bioaccumulative; drives the

H411 aquatic toxicity

classification.

Hazard Identification: The Mechanistic "Why"
Standard SDS documents list H-codes. As scientists, we must understand the causality to

mitigate risk effectively.

The Photolytic Instability (The C–I Bond)
The carbon-iodine bond is the weakest among common organic halogens (Bond Dissociation

Energy

57 kcal/mol for vinyl iodide).[2]

Mechanism: Exposure to UV or visible light excites the C–I bond, leading to homolytic

cleavage.

Result: Formation of a vinyl radical and an iodine radical (

). Two
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radicals recombine to form

, which acts as an autocatalyst for further decomposition and turns the sample brown.

Safety Implication: Storage in clear glass is a critical failure mode.

Toxicology & GHS Classifications
H302 (Harmful if swallowed): While less reactive than alkyl iodides (which are potent

alkylating agents), vinyl iodides can still undergo metabolic activation. The lipophilic tail (C8)

facilitates transport across cell membranes, increasing systemic load.

H411 (Toxic to aquatic life with long lasting effects): The C8 hydrocarbon chain makes this

compound highly hydrophobic. If released into waterways, it partitions into organic matter

and lipid tissues of aquatic organisms, resisting hydrolytic breakdown.

Operational Protocols: Storage & Handling
Trustworthiness in chemistry is built on self-validating protocols. If the liquid is pink/brown, the

protocol has failed.

Storage Architecture
To maintain the trans-stereochemistry and prevent deiodination, follow this hierarchy:

Primary Containment: Amber borosilicate glass vials with PTFE-lined caps.

Atmosphere: Argon or Nitrogen blanket is mandatory. Oxygen accelerates radical

decomposition chains.

Temperature: Store at 4°C for active use; -20°C for long-term banking.

Stabilization: For bulk storage (>10g), the addition of a copper turning (acid-washed) can act

as a radical scavenger and iodine trap.

Handling Workflow
Do not use metal needles for prolonged transfer. Although less corrosive than acyl chlorides,

vinyl iodides can react with active metals over time. Use glass pipettes or inert tubing (PTFE).
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Self-Validating Purity Check: Before using in a precious metal coupling:

Visual Inspection: Is the liquid colorless? (Pass). Is it pink/brown? (Fail – contains free

).

Remediation: If pink, wash the organic layer with 10% aqueous Sodium Thiosulfate (

) until colorless, dry over

, and filter.

Emergency Response & Decision Logic
This section details the logical flow for spill response, prioritizing containment of the aquatic

toxin.
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Action Logic

SPILL INCIDENT
(trans-1-iodo-1-octene)

Assess Volume & Location

Minor Spill (<10 mL)
Fume Hood

Major Spill (>10 mL)
Floor/Bench

Absorb with Vermiculite
or Sand

Immediate Evacuate Area First

Treat Surface with
10% Sodium Thiosulfate

If Brown Stain Remains

Collect as Halogenated
Organic Waste

Thiosulfate reduces free Iodine (I2) to Iodide (I-)

Click to download full resolution via product page

Figure 1: Decision logic for spill response. The use of thiosulfate is specific to iodine-containing

compounds to neutralize the oxidative hazard of free iodine.

Application Context: Cross-Coupling Utility
Understanding the downstream application helps safety officers and chemists appreciate the

material's value. trans-1-Iodo-1-octene is a "pre-installed" stereocenter.
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Figure 2: The Suzuki-Miyaura coupling workflow. The integrity of the starting material (trans-1-
iodo-1-octene) directly dictates the stereochemical purity of the drug candidate.

Disposal & Environmental Stewardship
Waste Classification: Halogenated Organic Solvent. Critical Restriction: Do NOT mix with

strong oxidizers or strong bases.

Bases: Strong bases (e.g.,

-BuLi) can cause dehydrohalogenation, generating 1-octyne (a flammable gas/liquid mix) or
explosive acetylides.

Incineration: Must be performed in a facility equipped with a scrubber to capture Hydrogen

Iodide (HI) and Iodine (

) vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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